Cas no 2580250-99-1 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2580250-99-1
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 5662022
• PubChem ID: 165895231
• Update Time: 2025-06-11

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580250-99-1
• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-27702640
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C25H27NO4/c27-24(28)22-14-17(22)13-16-9-11-26(12-10-16)25(29)30-15-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-8,16-17,22-23H,9-15H2,(H,27,28)
• InChI Key： KWMCEBUCIQGERG-UHFFFAOYSA-N
• SMILES： OC(C1CC1CC1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid

Introduction to 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2580250-99-1)

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2580250-99-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropane ring, a piperidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these structural elements imparts unique chemical and biological properties, making it a subject of intense research interest.

The cyclopropane ring is a key feature of this molecule, known for its high reactivity and ability to engage in various biochemical interactions. Cyclopropanes are often employed in medicinal chemistry due to their strained three-membered ring structure, which can enhance binding affinity and metabolic stability. In the context of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid, the cyclopropane moiety is linked to a piperidine ring, which further modulates its pharmacological profile.

The piperidine scaffold is another critical component of this compound, frequently found in biologically active molecules due to its ability to mimic secondary amine structures found in many natural products and drug candidates. The piperidine ring in 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid is substituted with a fluorenylmethoxycarbonyl group, which serves as a protecting group in peptide synthesis and can also influence the compound's solubility and pharmacokinetic properties.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis to protect amino groups during coupling reactions. Its incorporation into this molecule suggests potential applications in the development of peptidomimetics or other therapeutic agents where such protection is beneficial. The Fmoc group also contributes to the overall hydrophobicity of the molecule, which can affect its distribution and activity within biological systems.

Recent research has highlighted the importance of structural diversity in drug discovery, particularly in the identification of novel scaffolds that exhibit unique biological activities. The combination of a cyclopropane ring, a piperidine moiety, and an Fmoc group in 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid positions it as a promising candidate for further exploration in medicinal chemistry.

One area of interest is the potential application of this compound as an intermediate in the synthesis of more complex molecules. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, the carboxylic acid group at the end of the molecule can be used for further derivatization, such as esterification or amidation, to create new derivatives with enhanced solubility or bioavailability.

Another avenue of investigation involves exploring the biological activity of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid. Preliminary studies suggest that compounds with similar structural features may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. The cyclopropane ring, in particular, has been shown to interact with biological targets in unique ways, potentially leading to novel mechanisms of action.

The fluorenylmethoxycarbonyl group also plays a role in modulating biological activity. While primarily used as a protecting group in synthetic chemistry, its presence can influence how the molecule interacts with biological systems. This may be particularly relevant for designing molecules that require specific pharmacokinetic profiles or that need to be selectively metabolized or excreted.

In conclusion,2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2580250-99-1) represents an intriguing compound with potential applications across multiple domains of pharmaceutical research. Its unique structural features—comprising a cyclopropane ring, a piperidine moiety, and an Fmoc group—make it a valuable tool for further exploration in drug discovery and molecular design. As research continues to uncover new ways to leverage such structural motifs,this compound holds promise for contributing to advancements in medicinal chemistry and therapeutic development.